Cas no 346431-37-6 (2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid)

• Product Name: 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid
• CAS No: 346431-37-6
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 5691589
• PubChem ID: 726064
• Update Time: 2025-05-24

2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-(4-Methoxyphenyl)ethylsulfonamido)aceticacid
• 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid
• 346431-37-6
• TimTec1_002058
• AKOS000297536
• SR-01000246221-1
• Cambridge id 6913365
• SR-01000246221
• Oprea1_732770
• HMS1539N12
• SB81643
• N-(ethylsulfonyl)-N-(4-methoxyphenyl)glycine
• CS-0362375
• [Ethanesulfonyl-(4-methoxy-phenyl)-amino]-acetic acid
• 2-(N-ethylsulfonyl-4-methoxyanilino)acetic acid
• Glycine, N-(ethylsulfonyl)-N-(4-methoxyphenyl)-

• Inchi： 1S/C11H15NO5S/c1-3-18(15,16)12(8-11(13)14)9-4-6-10(17-2)7-5-9/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key： DRQMBSAMGVNBOT-UHFFFAOYSA-N
• SMILES： S(CC)(N(CC(=O)O)C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 273.06709375g/mol
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 475.9±55.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Additional information on 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid

2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic Acid: A Comprehensive Overview

The compound with CAS No. 346431-37-6, commonly referred to as 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid, is a fascinating molecule with significant potential in various fields of science and technology. This compound is a derivative of acetic acid, modified by the substitution of an ethylsulfonamido group at the second carbon. The 4-methoxyphenyl group attached to the nitrogen atom further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids and amides. The presence of the sulfonamide group in this compound contributes to its stability and bioavailability, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

The 4-methoxyphenyl substituent plays a crucial role in modulating the physicochemical properties of the molecule. Methoxy groups are known to enhance lipophilicity and improve permeability across biological membranes. This makes 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid an attractive compound for designing drugs with improved pharmacokinetic profiles. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound to various protein targets, further aiding in its optimization for therapeutic applications.

In addition to its medicinal applications, this compound has shown potential in agricultural chemistry. Its ability to inhibit plant pathogens has been explored in recent studies, suggesting its use as a fungicide or bactericide. The sulfonamide group's activity against microbial enzymes makes it a viable alternative to traditional pesticides, which often face issues related to resistance and environmental toxicity.

The synthesis of 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid involves a multi-step process that includes nucleophilic substitution and amide formation. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound is accessible for large-scale production. The use of green chemistry principles in its synthesis has also been reported, reducing the environmental impact associated with its manufacturing.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure, conformational flexibility, and stereochemical properties. Such detailed characterization is essential for understanding its behavior in different chemical environments and for ensuring its quality during production.

Looking ahead, the future of 2-(N-(4-Methoxyphenyl)ethylsulfonamido)acetic acid lies in its further exploration across diverse applications. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound, particularly in areas such as personalized medicine and sustainable agriculture. As research continues to uncover its full spectrum of properties, this molecule stands poised to make significant contributions to the advancement of science and technology.